
physical and chemical properties of glyceryl
dimyristate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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An In-depth Technical Guide to the Physical and Chemical Properties of Glyceryl Dimyristate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glyceryl dimyristate is a diacylglycerol (DAG) consisting of a glycerol backbone esterified with

two myristic acid chains. As a diglyceride, it exists in two primary isomeric forms: 1,2-

dimyristoyl-sn-glycerol and 1,3-dimyristoyl-glycerol. These isomers have distinct physical

properties and are utilized in different applications, particularly within the pharmaceutical and

cosmetic industries. 1,2-Diacylglycerols are recognized as important signaling molecules,

whereas 1,3-diacylglycerols are common intermediates in synthesis and metabolism.[1]

This technical guide provides a comprehensive overview of the chemical identity,

physicochemical properties, analytical protocols, and key applications of glyceryl dimyristate,

with a focus on its relevance to drug development and research.

Chemical Identity and Physical Properties
Glyceryl dimyristate is a saturated diacylglycerol.[2] Its properties are dictated by the 14-

carbon saturated fatty acid (myristic acid) chains and their position on the glycerol backbone.
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Quantitative data for the two primary isomers of glyceryl dimyristate are summarized below.

Experimental data for properties such as density and boiling point are not readily available in

the cited literature, which is common for complex lipids that tend to decompose at high

temperatures.

Table 1: Chemical Identifiers for Glyceryl Dimyristate Isomers

Property 1,2-Dimyristoyl-sn-glycerol 1,3-Dimyristoyl-glycerol

IUPAC Name
(S)-(2,3-dihydroxypropyl)

ditetradecanoate

(2-hydroxy-3-

tetradecanoyloxypropyl)

tetradecanoate[3]

Synonyms
1,2-DMG, (S)-1,2-Dimyristin,

DMG[4]

1,3-Dimyristin,

DG(14:0/0:0/14:0)[5]

CAS Number 60562-16-5[2][4] 7770-09-4[3][5]

Molecular Formula C₃₁H₆₀O₅[2][4] C₃₁H₆₀O₅[3][5]

Molecular Weight 512.81 g/mol [2][4] 512.8 g/mol [5]

Appearance Powder, Crystalline Solid[4] Solid[6]

Table 2: Physicochemical Properties of Glyceryl Dimyristate Isomers

Property 1,2-Dimyristoyl-sn-glycerol 1,3-Dimyristoyl-glycerol

Melting Point 57-61 °C[2] Not available

Boiling Point 577.2±17.0 °C (Predicted)[2] Not available

Density Not available Not available

Solubility
The solubility of glyceryl dimyristate isomers in various common laboratory solvents is

presented below. These lipids are generally soluble in organic solvents and poorly soluble in

aqueous solutions.
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Table 3: Solubility of Glyceryl Dimyristate Isomers

Solvent 1,2-Dimyristoyl-sn-glycerol 1,3-Dimyristoyl-glycerol

DMF 20 mg/ml 20 mg/ml[5]

DMSO 7 mg/ml 5 mg/ml[5]

Ethanol 30 mg/ml 30 mg/ml[5]

PBS (pH 7.2) 0.25 mg/ml 0.25 mg/ml[5]

Role in Drug Formulation and Delivery
Glyceryl dimyristate, particularly the 1,2-isomer, is a critical component in advanced drug

delivery systems, such as Lipid Nanoparticles (LNPs). The saturated myristoyl chains enhance

the rigidity and stability of the lipid bilayer, which is essential for protecting encapsulated

therapeutic agents like mRNA and ensuring their targeted release.
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Reactants:
Glycerol & Myristic Acid (2 eq.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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